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Compound of Interest

Compound Name: TC-G 24

Cat. No.: B15619313 Get Quote

Application Notes and Protocols for TC-G 24
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of TC-G 24, a potent and

selective glycogen synthase kinase-3β (GSK-3β) inhibitor, and protocols for its preparation and

use in research settings.

Solubility Data
The solubility of TC-G 24 has been determined in Dimethyl Sulfoxide (DMSO). The data is

summarized in the table below for easy reference.

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Special Conditions

DMSO 3.31[1][2] 10[1][2]
Gentle warming is

recommended[1][2]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of TC-G 24 in DMSO

This protocol describes the preparation of a 10 mM stock solution of TC-G 24, which can be

further diluted for various in vitro and in vivo experimental applications.
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Materials:

TC-G 24 (Molecular Weight: 330.73 g/mol )[1][2]

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Water bath or heating block

Procedure:

Weighing the Compound: Accurately weigh the desired amount of TC-G 24 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 3.31 mg of TC-G 24.

Solvent Addition: Add the calculated volume of DMSO to the vial containing the TC-G 24
powder. For 3.31 mg of TC-G 24, add 1 mL of DMSO.

Dissolution:

Cap the vial securely and vortex the mixture for 1-2 minutes to facilitate dissolution.

If the compound is not fully dissolved, gentle warming is recommended.[1][2] Place the

vial in a water bath or on a heating block set to a temperature no higher than 37°C.

Periodically vortex the solution until the compound is completely dissolved and the

solution is clear. Visually inspect the solution against a light source to ensure no solid

particles remain.

Storage:

For short-term storage (up to 2 weeks), the DMSO stock solution can be stored at 4°C.[3]
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For long-term storage (up to 6 months), aliquot the stock solution into smaller, single-use

volumes and store at -80°C.[3] Avoid repeated freeze-thaw cycles.

Note on Purity: The purity of TC-G 24 is reported to be ≥98% by HPLC.[1][2]

Signaling Pathway
TC-G 24 is a potent inhibitor of Glycogen Synthase Kinase-3β (GSK-3β), a key enzyme in

several signaling pathways.[1][2][4][5] Inhibition of GSK-3β by TC-G 24 can modulate

downstream cellular processes. The diagram below illustrates the simplified canonical Wnt

signaling pathway, where GSK-3β plays a crucial role in the absence and presence of a Wnt

ligand.
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Caption: Wnt signaling pathway modulation by GSK-3β and TC-G 24.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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